Cas no 93863-11-7 (2(3H)-Furanone, dihydro-4-octyl-)

2(3H)-Furanone, dihydro-4-octyl- structure
93863-11-7 structure
Product Name:2(3H)-Furanone, dihydro-4-octyl-
CAS No:93863-11-7
MF:C12H22O2
MW:198.301884174347
CID:752493
PubChem ID:10307935
Update Time:2025-04-19

2(3H)-Furanone, dihydro-4-octyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-4-octyl-
    • 4-octyloxolan-2-one
    • SCHEMBL6662416
    • 93863-11-7
    • DTXSID80437890
    • Inchi: 1S/C12H22O2/c1-2-3-4-5-6-7-8-11-9-12(13)14-10-11/h11H,2-10H2,1H3
    • InChI Key: ROOUTBIURPSMJP-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 198.161979940g/mol
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų
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